Cas no 1353224-63-1 (3-Hydroxy-2-[3-hydroxy-4-(pyrrolidin-1-yl)phenyl]benzo[h]chromen-4-one)

• Product Name: 3-Hydroxy-2-[3-hydroxy-4-(pyrrolidin-1-yl)phenyl]benzo[h]chromen-4-one
• CAS No: 1353224-63-1
• MF: C₂₃H₁₉NO₄
• MW: 373.401266336441
• MDL: MFCD22192466
• CID: 3047790
• Update Time: 2025-06-10

3-Hydroxy-2-[3-hydroxy-4-(pyrrolidin-1-yl)phenyl]benzo[h]chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-[3-hydroxy-4-(pyrrolidin-1-yl)phenyl]benzo[h]chromen-4-one
• 4H-Naphtho[1,2-b]pyran-4-one, 3-hydroxy-2-[3-hydroxy-4-(1-pyrrolidinyl)phenyl]-

• MDL： MFCD22192466
• Inchi： 1S/C23H19NO4/c25-19-13-15(8-10-18(19)24-11-3-4-12-24)22-21(27)20(26)17-9-7-14-5-1-2-6-16(14)23(17)28-22/h1-2,5-10,13,25,27H,3-4,11-12H2
• InChI Key： FKXZGHWYWGMSSQ-UHFFFAOYSA-N
• SMILES： C12=C3C(C=CC=C3)=CC=C1C(=O)C(O)=C(C1=CC=C(N3CCCC3)C(O)=C1)O2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols

Additional information on 3-Hydroxy-2-[3-hydroxy-4-(pyrrolidin-1-yl)phenyl]benzo[h]chromen-4-one

Introduction to 3-Hydroxy-2-[3-hydroxy-4-(pyrrolidin-1-yl)phenyl]benzo[h]chromen-4-one (CAS No. 1353224-63-1)

3-Hydroxy-2-[3-hydroxy-4-(pyrrolidin-1-yl)phenyl]benzo[h]chromen-4-one (CAS No. 1353224-63-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of chromenones and is characterized by its unique structural features, including multiple hydroxyl groups and a pyrrolidine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular structure of 3-Hydroxy-2-[3-hydroxy-4-(pyrrolidin-1-yl)phenyl]benzo[h]chromen-4-one is composed of a benzochromenone core with additional functional groups that enhance its pharmacological properties. The presence of hydroxyl groups at specific positions on the benzene ring and the pyrrolidine substituent on the phenyl ring are crucial for its biological activity. These functional groups can participate in hydrogen bonding and other intermolecular interactions, which are essential for binding to target proteins and exerting therapeutic effects.

Recent studies have highlighted the potential of 3-Hydroxy-2-[3-hydroxy-4-(pyrrolidin-1-yl)phenyl]benzo[h]chromen-4-one in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the aggregation of amyloid-beta peptides, which are a hallmark of Alzheimer's disease, and to reduce oxidative stress, a common feature in neurodegenerative disorders.

In addition to its neuroprotective effects, 3-Hydroxy-2-[3-hydroxy-4-(pyrrolidin-1-yl)phenyl]benzo[h]chromen-4-one has also shown potential as an anti-inflammatory agent. Inflammation is a critical factor in many diseases, including cardiovascular diseases, arthritis, and certain types of cancer. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated tissue damage. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 3-Hydroxy-2-[3-hydroxy-4-(pyrrolidin-1-yl)phenyl]benzo[h]chromen-4-one have also been investigated to ensure its suitability for therapeutic use. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is essential for effective drug delivery. Additionally, it exhibits low toxicity in animal models, making it a safe candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Hydroxy-2-[3-hydroxy-4-(pyrrolidin-1-yl)phenyl]benzo[h]chromen-4-one in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3-Hydroxy-2-[3-hydroxy-4-(pyrrolidin-1-yl)phenyl]benzo[h]chromen-4-one (CAS No. 1353224-63-1) is a promising compound with diverse therapeutic potential. Its unique structural features and biological activities make it an attractive candidate for the development of new drugs targeting neurodegenerative diseases, inflammation, and other conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.